Cas no 35390-08-0 (3-Bromo-N-(1-methyl-butyl)-benzamide)

3-Bromo-N-(1-methyl-butyl)-benzamide structure
35390-08-0 structure
Product name:3-Bromo-N-(1-methyl-butyl)-benzamide
CAS No:35390-08-0
MF:C12H16NOBr
MW:270.166
CID:3113753
PubChem ID:4469406

3-Bromo-N-(1-methyl-butyl)-benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-N-(1-methyl-butyl)-benzamide
    • AKOS017260463
    • AKOS000180667
    • 3-bromo-N-(pentan-2-yl)benzamide
    • SCHEMBL20717755
    • DTXSID201286388
    • 35390-08-0
    • STL260228
    • Benzamide, 3-bromo-N-(1-methylbutyl)-
    • Inchi: InChI=1S/C12H16BrNO/c1-3-5-9(2)14-12(15)10-6-4-7-11(13)8-10/h4,6-9H,3,5H2,1-2H3,(H,14,15)
    • InChI Key: JSKKHEUEHUJXQM-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 269.04153Da
  • Monoisotopic Mass: 269.04153Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų
  • XLogP3: 3.6

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